3,5-dimethoxy-N-[2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethyl]benzamide

• IUPAC Name: 3,5-dimethoxy-N-[2-(4-methoxyphenyl)sulfonyl-2-thiophen-2-ylethyl]benzamide
• InChI: InChI=1S/C22H23NO6S2/c1-27-16-6-8-19(9-7-16)31(25,26)21(20-5-4-10-30-20)14-23-22(24)15-11-17(28-2)13-18(12-15)29-3/h4-13,21H,14H2,1-3H3,(H,23,24)
• InChI Key: KXBBGXJDBJCBOV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C(CNC(=O)C2=CC(=CC(=C2)OC)OC)C3=CC=CS3
• Molecular Formula: C22H23NO6S2
• Molecular Weight: 461.6 g/mol

Description

3,5-Dimethoxy-N-[2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethyl]benzamide, commonly referred to as DMTEB, is a synthetic compound that has been studied for its potential applications in a variety of scientific research areas. This compound has been used as a reagent in organic synthesis, as a catalyst in biocatalysis, and as a tool for the study of enzyme kinetics. In addition, DMTEB has been studied for its potential applications in drug design, drug delivery, and biochemistry.

Scientific Research Applications

DMTEB has been studied for its potential applications in a variety of scientific research areas. It has been used as a reagent in organic synthesis, as a catalyst in biocatalysis, and as a tool for the study of enzyme kinetics. In addition, DMTEB has been studied for its potential applications in drug design, drug delivery, and biochemistry. DMTEB has also been studied for its potential use in the synthesis of a variety of other compounds, including peptides and peptidomimetics.

Mechanism of Action

The mechanism of action of DMTEB is not yet fully understood. However, it is believed that the compound acts as a catalyst in biocatalysis, allowing for the efficient synthesis of a variety of compounds. In addition, DMTEB has been shown to be an effective inhibitor of enzymes, suggesting that it may also act as an enzyme inhibitor.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMTEB have not been extensively studied. However, the compound has been shown to be an effective inhibitor of enzymes, suggesting that it may have an effect on the biochemical pathways of cells. In addition, DMTEB has been shown to be a potent inhibitor of protein synthesis, suggesting that it may also have an effect on protein expression.

Advantages and Limitations for Lab Experiments

DMTEB is a relatively easy compound to synthesize in the laboratory, making it a useful tool for a variety of scientific research applications. The compound is also relatively stable, allowing for long-term storage with minimal degradation. However, the compound is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, the compound is not very soluble in organic solvents, making it difficult to use in organic synthesis.

Future Directions

The potential applications of DMTEB are still being explored. Future research may focus on further optimizing the synthesis of the compound, as well as exploring its potential applications in drug design, drug delivery, and biochemistry. Additionally, further research may focus on understanding the mechanism of action of the compound, as well as its biochemical and physiological effects. Finally, further research may focus on the potential use of DMTEB in the synthesis of a variety of other compounds, including peptides and peptidomimetics.

Synthesis Methods

DMTEB is synthesized through a multistep process involving the use of a variety of organic reagents. The first step involves the reaction of 4-methoxybenzenesulfonyl chloride with 2-thiophen-2-ylacetic acid, which forms the intermediate product 4-methoxybenzenesulfonyl-2-thiophen-2-ylacetic acid. This intermediate is then reacted with 3,5-dimethoxybenzoyl chloride to form DMTEB. The synthesis of DMTEB can be further optimized by using a variety of alternative reagents, as well as different reaction conditions.